Cas no 1327231-75-3 (N,N-dimethyl-3-{3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}aniline)

• Product Name: N,N-dimethyl-3-{3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}aniline
• CAS No: 1327231-75-3
• MF: C₁₈H₁₈N₄O₂S
• MW: 354.426122188568
• CID: 5969499
• PubChem ID: 49746276
• Update Time: 2025-10-29

N,N-dimethyl-3-{3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}aniline Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-3-{3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}aniline
• [3-(dimethylamino)phenyl]-[3-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]methanone
• (3-(dimethylamino)phenyl)(3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone
• AKOS024530721
• N,N-dimethyl-3-{3-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]azetidine-1-carbonyl}aniline
• F6064-1616
• VU0530908-1
• 1327231-75-3

• Inchi： 1S/C18H18N4O2S/c1-21(2)14-6-3-5-12(9-14)18(23)22-10-13(11-22)17-19-16(20-24-17)15-7-4-8-25-15/h3-9,13H,10-11H2,1-2H3
• InChI Key： CJCXNWHBFCHARL-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(N(C)C)=C1)(N1CC(C2ON=C(C3SC=CC=3)N=2)C1)=O

Computed Properties

• Exact Mass: 354.11504700g/mol
• Monoisotopic Mass: 354.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 90.7Ų

Additional information on N,N-dimethyl-3-{3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}aniline

N,N-Dimethyl-3-{3-[3-(Thiophen-2-Yl)-1,2,4-Oxadiazol-5-Yl]Azetidine-1-Carbonyl}Aniline: A Comprehensive Overview

The compound N,N-dimethyl-3-{3-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]azetidine-1-carbonyl}aniline (CAS No. 1327231-75-3) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a thiophene ring, an oxadiazole moiety, and an azetidine group, all interconnected through a carbonyl linkage. The presence of these functional groups makes it a versatile compound with unique electronic and steric properties.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and material science. The thiophene ring, for instance, is known for its aromaticity and ability to participate in π–π interactions, which are crucial for molecular recognition and binding affinity. The oxadiazole group adds electron-withdrawing properties, enhancing the compound's reactivity and stability. Furthermore, the azetidine ring introduces rigidity to the molecule, which can be beneficial in controlling conformational flexibility—a key factor in designing bioactive molecules.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. Researchers have explored its use in constructing supramolecular assemblies and functional polymers. For example, the combination of thiophene's conductivity and oxadiazole's electron-withdrawing nature makes this compound a candidate for organic electronics. Recent advancements in this area suggest that it could be used to develop high-performance organic semiconductors or light-emitting materials.

In the field of medicinal chemistry, this compound has shown potential as a lead molecule for developing novel therapeutic agents. Its structure allows for easy modification at various positions, enabling researchers to explore its pharmacokinetic properties and bioavailability. For instance, studies have demonstrated that the substitution pattern on the thiophene ring significantly influences the compound's solubility and permeability—a critical factor in drug delivery systems.

Moreover, the presence of the azetidine ring introduces a unique stereochemistry that can be exploited for enantioselective synthesis. This has led to investigations into its use as a chiral auxiliary in asymmetric catalysis—a technique that is increasingly important in modern organic synthesis.

From an environmental perspective, this compound's stability under various conditions has been a topic of interest. Recent research has focused on its degradation pathways under UV light and enzymatic conditions, which are essential for understanding its environmental impact and sustainability.

In conclusion, N,N-dimethyl-3-{3-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]azetidine-1-carbonyl}aniline (CAS No. 1327231-75-3) represents a multifaceted molecule with diverse applications across chemistry and materials science. Its unique structure and functional groups make it a valuable tool for advancing research in drug discovery, organic electronics, and sustainable chemistry.